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Compound of Interest

Compound Name: N-Nitroso Tizanidine

Cat. No.: B16090419

Get Quote

For Researchers, Scientists, and Drug Development Professionals

This document provides a comprehensive guide to the synthesis and characterization of an

isotopically labeled N-Nitroso Tizanidine standard. The synthesis involves a multi-step

process beginning with the preparation of an isotopically labeled Tizanidine precursor, followed

by a carefully controlled N-nitrosation reaction. These standards are critical for use in

quantitative bioanalytical assays, such as mass spectrometry-based methods, for

pharmacokinetic and metabolic studies.

Overview of Synthetic Strategy
The synthesis of isotopically labeled N-Nitroso Tizanidine is proposed as a two-stage

process:

Stage 1: Synthesis of Isotopically Labeled Tizanidine. This stage focuses on the

incorporation of stable isotopes (e.g., Deuterium, ¹³C, ¹⁵N) into the Tizanidine molecule. The

example provided here is for the synthesis of Tizanidine-d4, which serves as the direct

precursor for the final product.[1]
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Stage 2: N-Nitrosation of Isotopically Labeled Tizanidine. The isotopically labeled Tizanidine

is then subjected to a nitrosation reaction to introduce the nitroso group, yielding the final

desired standard.

A general approach for the N-nitrosation of secondary amines involves the use of sodium nitrite

in an acidic medium.[2]

Quantitative Data Summary
The following tables summarize the key quantitative data for the starting materials and the

expected final product.

Table 1: Key Starting Materials

Compound
Name

Molecular
Formula

Molecular
Weight ( g/mol
)

Isotopic Purity
Supplier
(Example)

5-chloro-2,1,3-

benzothiadiazol-

4-amine

C₆H₄ClN₃S 185.63 N/A
Commercially

Available

Ethylenediamine-

d4
C₂D₈N₂ 64.15 >98%

Commercially

Available

Sodium Nitrite NaNO₂ 69.00 N/A
Commercially

Available

Table 2: Expected Product Specifications

Compound
Name

Molecular
Formula

Molecular
Weight ( g/mol
)

Expected
Isotopic
Enrichment

Expected
Chemical
Purity (HPLC)

Tizanidine-d4 C₉H₄D₄ClN₅S 257.78 >98% >98%

N-Nitroso

Tizanidine-d4
C₉H₃D₄ClN₆OS 286.78 >98% >95%
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Experimental Protocols
Protocol 1: Synthesis of Tizanidine-d4

This protocol is adapted from established methods for the synthesis of Tizanidine and its

deuterated analogues.[1]

Step 1.1: Preparation of 1-(5-chlorobenzo[c][1][3][4]thiadiazol-4-yl)thiourea

Suspend 5-chlorobenzo[c][1][3][4]thiadiazol-4-amine in acetone in a reaction flask.

Cool the suspension in an ice bath and add benzoyl chloride dropwise.

Add ammonium thiocyanate to the mixture and heat under reflux.

After the reaction is complete, collect the precipitate and reflux with a 2N sodium hydroxide

solution.

Acidify the solution with acetic acid to precipitate the product, 1-(5-chlorobenzo[c][1][3]

[4]thiadiazol-4-yl)thiourea.

Collect the product by filtration, wash with water, and dry.

Step 1.2: Synthesis of Tizanidine-d4

React the 1-(5-chlorobenzo[c][1][3][4]thiadiazol-4-yl)thiourea with methyl iodide in methanol

to form the S-methylated derivative.

Add ethylenediamine-d4 to the reaction mixture and reflux.

After completion of the reaction, cool the mixture and collect the crude Tizanidine-d4 base.

Purify the crude product by recrystallization or column chromatography.

Protocol 2: Synthesis of N-Nitroso Tizanidine-d4

This protocol is a general procedure for N-nitrosation and may require optimization. It has been

reported that N-Nitroso Tizanidine may not form readily under some conditions.[5]
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Dissolve Tizanidine-d4 (1 equivalent) in a suitable solvent such as a mixture of

dichloromethane and water.

Cool the solution to 0-5 °C in an ice bath.

Slowly add a solution of sodium nitrite (1.1 equivalents) in water while maintaining the

temperature.

Acidify the reaction mixture by the dropwise addition of a dilute acid (e.g., hydrochloric acid

or acetic acid) to a pH of approximately 3-4.

Stir the reaction mixture at 0-5 °C for 1-2 hours.

Monitor the reaction progress by thin-layer chromatography (TLC) or high-performance liquid

chromatography (HPLC).

Upon completion, quench the reaction by adding a solution of ammonium sulfamate.

Extract the product into an organic solvent (e.g., dichloromethane).

Wash the organic layer with saturated sodium bicarbonate solution and brine.

Dry the organic layer over anhydrous sodium sulfate, filter, and concentrate under reduced

pressure.

Purify the crude N-Nitroso Tizanidine-d4 by column chromatography on silica gel.

Protocol 3: Analytical Characterization

HPLC Analysis: Assess the chemical purity of the final product using a C18 column with a

suitable mobile phase (e.g., a gradient of acetonitrile and water with 0.1% formic acid).

Mass Spectrometry (MS): Confirm the identity and isotopic enrichment of the product by

high-resolution mass spectrometry (HRMS). The expected [M+H]⁺ ion for C₉H₃D₄ClN₆OS is

m/z 287.xxxx.

Nuclear Magnetic Resonance (NMR) Spectroscopy: Confirm the structure and the position of

the nitroso group using ¹H and ¹³C NMR. The absence of the N-H proton signal from the
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imidazoline ring of Tizanidine-d4 would be indicative of successful nitrosation.

Visualizations

Synthesis Workflow for Isotopically Labeled N-Nitroso Tizanidine

Stage 1: Synthesis of Tizanidine-d4

Stage 2: N-Nitrosation
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Caption: Synthetic workflow for isotopically labeled N-Nitroso Tizanidine.
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Logical Relationship of Synthesis and Analysis
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Caption: Logical flow from synthesis to a qualified analytical standard.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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